Trifluoromethylbenzenes
Trifluoromethylbenzenes are a class of organic compounds characterized by the presence of one or more trifluoromethyl (-CF₃) substituents attached to a benzene ring. These compounds are widely used in various industries due to their unique physical and chemical properties. Structurally, trifluoromethylbenzene derivatives exhibit enhanced stability and reactivity compared to their parent aromatic compounds, making them valuable intermediates in organic synthesis.
In pharmaceutical applications, trifluoromethylbenzenes serve as key building blocks for developing novel drugs with improved pharmacological activities, often enhancing the biological efficacy and reducing side effects. Additionally, they are employed in agrochemicals where their substituents contribute to increased herbicidal or pesticidal potency. Industrially, these compounds find use in materials science, particularly in the synthesis of polymers and resins that require high stability and resistance to chemical degradation.
Due to their potent electronic effects and steric characteristics, trifluoromethylbenzenes offer versatile synthetic utility in both academic research and industrial settings, making them indispensable for innovation in chemistry.

Related Literature
-
D. Rentsch,A. Remhof Phys. Chem. Chem. Phys., 2017,19, 7788-7792
-
S. Shantikumar,N. Satheeshkumar,B. Prasanth,A. Lingesh,David Paul,R. Srinivas Anal. Methods, 2015,7, 6198-6206
-
Shengrui Yu,Shu Su,Dongxu Dai,Kaijun Yuan,Xueming Yang Phys. Chem. Chem. Phys., 2015,17, 9659-9665
-
4. Back matter
-
Takato Mitsudome Green Chem., 2013,15, 2636-2654
-
Ming Li,Yi Li,Zhiye Sun,Jun Liu,Ting Li,Meichao Lan,Peng Zhang,Baoan Li Environ. Sci.: Water Res. Technol., 2023,9, 265-273
-
8. Discussion
-
Stephen Hermitage,Judith A. K. Howard,David Jay,Robin G. Pritchard,Michael R. Probert,Andrew Whiting Org. Biomol. Chem., 2004,2, 2451-2460
-
Jun Li,Wei Liu,Zuhao Li,Yingcai Hu,Jinfeng Yang,Jishan Li Chem. Commun., 2021,57, 4710-4713
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5